Cas no 627862-93-5 (Ethanesulfonic acid, 2-[bis(2-phosphonoethyl)amino]-)

• Product Name: Ethanesulfonic acid, 2-[bis(2-phosphonoethyl)amino]-
• CAS No: 627862-93-5
• MF: C₆H₁₇NO₉P₂S
• MW: 341.213002920151
• CID: 431349
• PubChem ID: 71382813
• Update Time: 2025-04-19

Ethanesulfonic acid, 2-[bis(2-phosphonoethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid, 2-[bis(2-phosphonoethyl)amino]-
• 2-[bis(2-phosphonoethyl)amino]ethanesulfonic acid
• 2-[Bis(2-phosphonoethyl)amino]ethane-1-sulfonic acid
• 627862-93-5
• SCHEMBL9356374
• DTXSID70805180

• Inchi： 1S/C6H17NO9P2S/c8-17(9,10)4-1-7(2-5-18(11,12)13)3-6-19(14,15)16/h1-6H2,(H2,8,9,10)(H2,11,12,13)(H,14,15,16)
• InChI Key： ZNXGBDWEVXWVON-UHFFFAOYSA-N
• SMILES： S(CCN(CCP(=O)(O)O)CCP(=O)(O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 341.01001
• Monoisotopic Mass: 341.00992629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.8
• Topological Polar Surface Area: 181Ų

Experimental Properties

• PSA: 172.67